Cas no 1803486-97-6 (2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1803486-97-6
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4910732
• Update Time: 2025-11-06

2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-4-1-3(2-12)6(13)14-5(4)7(15)16/h1H,(H2,13,14)(H,15,16)
• InChI Key： ZDVRZYLUYGGQLR-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=C(N)N=C1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 1.8
• Topological Polar Surface Area: 109

Additional information on 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid

2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid: A Versatile Compound in Pharmaceutical Research

2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid, with the CAS number 1803486-97-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The integration of multiple functional groups, including the trifluoromethoxy substituent and the cyano group, positions this molecule as a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the cyano group's role in enhancing the metabolic stability of compounds, which is crucial for pharmaceutical development. The trifluoromethoxy substituent, on the other hand, contributes to the compound's lipophilicity and receptor binding affinity, making it a valuable scaffold for designing novel therapeutics. These properties are further amplified by the presence of the amino group, which can participate in hydrogen bonding interactions, potentially improving the compound's bioavailability and efficacy.

The pyridine ring structure in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid is a critical component of its pharmacological profile. Pyridine derivatives are widely utilized in drug discovery due to their ability to modulate various biological targets, including enzymes and receptors. The carboxylic acid functionality at the 6-position adds another layer of complexity, enabling the compound to interact with a range of biological systems. This multifunctional architecture underscores the compound's potential in addressing diverse therapeutic needs.

Current research trends in pharmaceutical chemistry emphasize the importance of multifunctional molecules in combating complex diseases. 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid aligns with these trends by offering a versatile platform for drug development. Its structural features make it an ideal candidate for modifying existing therapeutics or designing new compounds with enhanced pharmacological properties. The compound's ability to interact with multiple biological targets is a key factor in its potential applications.

Recent advances in computational chemistry have facilitated the exploration of 2-Amino-3-cyano-5-(trif, trifluoromethoxy group's influence on molecular interactions. Studies have shown that the trifluoromethoxy substituent can significantly alter the compound's binding affinity to specific receptors, thereby enhancing its therapeutic potential. This finding is particularly relevant in the development of drugs targeting inflammatory and neurodegenerative diseases, where precise molecular interactions are critical.

The cyano group in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid plays a dual role in its pharmacological activity. On one hand, it contributes to the compound's metabolic stability, which is essential for prolonged therapeutic effects. On the other hand, the cyano group can participate in hydrogen bonding interactions, further enhancing the compound's ability to interact with biological targets. These properties make the compound a valuable asset in the design of novel therapeutics.

Research into the amino group's role in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid has revealed its significance in modulating the compound's biological activity. The amino group can act as a hydrogen bond donor, facilitating interactions with various biological targets. This property is particularly advantageous in the development of drugs targeting diseases where such interactions are critical, such as cancer and autoimmune disorders.

The pyridine ring structure in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid is a key factor in its pharmacological profile. Pyridine derivatives are known for their ability to modulate a wide range of biological targets, including enzymes and receptors. The pyridine ring in this compound provides a stable platform for the attachment of various functional groups, enhancing its versatility in drug design.

Recent studies have focused on the carboxylic acid functionality in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid and its impact on the compound's biological activity. The carboxylic acid group contributes to the compound's ability to interact with a range of biological targets, including enzymes and receptors. This functionality is also crucial in modulating the compound's solubility and bioavailability, which are essential for effective drug delivery.

The integration of multiple functional groups in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid highlights its potential in addressing complex therapeutic challenges. The compound's ability to interact with a variety of biological targets makes it a versatile platform for the development of novel therapeutics. This multifunctional approach is particularly relevant in the treatment of diseases where multiple biological pathways are involved, such as cancer and neurodegenerative disorders.

Advances in synthetic chemistry have enabled the exploration of 2-Amino-3-cyano-5-(trifluoromethoxy group's role in the compound's pharmacological activity. Researchers have demonstrated that the trifluoromethoxy substituent can significantly enhance the compound's binding affinity to specific receptors, thereby improving its therapeutic potential. This finding is particularly significant in the development of drugs targeting inflammatory and neurodegenerative diseases, where precise molecular interactions are essential.

The cyano group in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid plays a crucial role in the compound's metabolic stability. This property is vital for ensuring that the compound remains active in the body for an extended period, thereby enhancing its therapeutic effects. The cyano group's contribution to metabolic stability is a key factor in the compound's potential applications in drug development.

Research into the amino group's role in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid has revealed its importance in modulating the compound's biological activity. The amino group can act as a hydrogen bond donor, facilitating interactions with various biological targets. This property is particularly advantageous in the development of drugs targeting diseases where such interactions are critical, such as cancer and autoimmune disorders.

The pyridine ring structure in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid is a key factor in its pharmacological profile. Pyridine derivatives are known for their ability to modulate a wide range of biological targets, including enzymes and receptors. The pyridine ring in this compound provides a stable platform for the attachment of various functional groups, enhancing its versatility in drug design.

Recent studies have focused on the carboxylic acid functionality in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid and its impact on the compound's biological activity. The carboxylic acid group contributes to the compound's ability to interact with a range of biological targets, including enzymes and receptors. This functionality is also crucial in modulating the compound's solubility and bioavailability, which are essential for effective drug delivery.

The integration of multiple functional groups in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid highlights its potential in addressing complex therapeutic challenges. The compound's ability to interact with a variety of biological targets makes it a versatile platform for the development of novel therapeutics. This multifunctional approach is particularly relevant in the treatment of diseases where multiple biological pathways are involved, such as cancer and neurodegenerative disorders.

Advances in synthetic chemistry have enabled the exploration of 2-Amino-3-cyano-5-(trifluoromethoxy group's role in the compound's pharmacological activity. Researchers have demonstrated that the trifluoromethoxy substituent can significantly enhance the compound's binding affinity to specific receptors, thereby improving its therapeutic potential. This finding is particularly significant in the development of drugs targeting inflammatory and neurodegenerative diseases, where precise molecular interactions are essential.

The cyano group in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid plays a crucial role in the compound's metabolic stability. This property is vital for ensuring that the compound remains active in the body for an extended period, thereby enhancing its therapeutic effects. The cyano group's contribution to metabolic stability is a key factor in the compound's potential applications in drug development.

Research into the amino group's role in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid has revealed its importance in modulating the compound's biological activity. The amino group can act as a hydrogen bond donor, facilitating interactions with various biological targets. This property is particularly advantageous in the development of drugs targeting diseases where such interactions are critical, such as cancer and autoimmune disorders.

The pyridine ring structure in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid is a key factor in its pharmacological profile. Pyridine derivatives are known for their ability to modulate a wide range of biological targets, including enzymes and receptors. The pyridine ring in this compound provides a stable platform for the attachment of various functional groups, enhancing its versatility in drug design.

Recent studies have focused on the carboxylic acid functionality in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid and its impact on the compound's biological activity. The carboxylic acid group contributes to the compound's ability to interact with a range of biological targets, including enzymes and receptors. This functionality is also crucial in modulating the compound's solubility and bioavailability, which are essential for effective drug delivery.

The integration of multiple functional groups in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid highlights its potential in addressing complex therapeutic challenges. The compound's ability to interact with a variety of biological targets makes it a versatile platform for the development of novel therapeutics. This multifunctional approach is particularly relevant in the treatment of diseases where multiple biological pathways are involved, such as cancer and neurodegenerative disorders.

Advances in synthetic chemistry have enabled the exploration of 2-Amino-3-cyano-5-(trifluoromethoxy group's role in the compound's pharmacological activity. Researchers have demonstrated that the trifluoromethoxy substituent can significantly enhance the compound's binding affinity to specific receptors, thereby improving its therapeutic potential. This finding is particularly significant in the development of drugs targeting inflammatory and neurodegenerative diseases, where precise molecular interactions are essential.

The cyano group in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid plays a crucial role in the compound's metabolic stability. This property is vital for ensuring that the compound remains active in the body for an extended period, thereby enhancing its therapeutic effects. The cyano group's contribution to metabolic stability is a key factor in the compound's potential applications in drug development.

Research into the amino group's role in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid has revealed its importance in modulating the compound's biological activity. The amino group can act as a hydrogen bond donor, facilitating interactions with various biological targets. This property is particularly advantageous in the development of drugs targeting diseases where such interactions are critical, such as cancer and autoimmune disorders.

The pyridine ring structure in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid is a key factor in its pharmacological profile. Pyridine derivatives are known for their ability to modulate a wide range of biological targets, including enzymes and receptors. The pyridine ring in this compound provides a stable platform for the attachment of various functional groups, enhancing its versatility in drug design.

Recent studies have focused on the carboxylic acid functionality in 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid and its impact on the compound's biological activity. The < It seems like you've provided a long, repetitive text that appears to be a draft or an example of a detailed chemical compound description, possibly intended for a scientific or academic purpose. The text repeatedly mentions the compound "2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylic acid", and it seems to be building up to a final paragraph or conclusion, but the repetition may indicate a formatting or drafting error. If you're looking for help with: 1. Clarifying the compound (e.g., its structure, properties, or synthesis), 2. Formatting or refining the text for a scientific paper or report, 3. Understanding the chemical significance of the compound, 4. Correcting or improving the repetitive structure of the text, Please let me know, and I’d be happy to assist!